Cas no 55314-30-2 (2,4-Dimethylpyridine-3-carboxylic acid)

• Product Name: 2,4-Dimethylpyridine-3-carboxylic acid
• CAS No: 55314-30-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD03265250
• CID: 367151
• PubChem ID: 1512561
• Update Time: 2025-06-13

2,4-Dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylpyridine-3-carboxylic acid
• 2,4-DIMETHYL-3-PYRIDINECARBOXYLIC ACID
• 3-Pyridinecarboxylicacid, 2,4-dimethyl-
• 2,4-DCDF UNLABELED
• 2,4-dimethylnicotinic acid
• 2,4-Dimethyl-nicotinsaeure
• 2,6-dimethylnicotinic acid
• 2,4-Dimethyl-3-carboxypyridine
• 2,4-Dimethyl-nicotinic acid
• 55314-30-2
• MFCD03265250
• 2,4-dimethyl-3-pyridinecarboxylic acid, AldrichCPR
• 2,4-Dimethyl-3-pyridinecarboxylicacid
• 2,4-Dimethyl-3-pyridine carboxylic acid
• AB13832
• CS-0052147
• DTXSID20363720
• SCHEMBL353204
• FT-0647181
• AC-25274
• SY022787
• EN300-123665
• 2,4-dimethylpyridine-3-carboxylicAcid
• BP-10883
• AKOS005256744
• F1902-0055
• AMY4759
• 3-PYRIDINECARBOXYLIC ACID, 2,4-DIMETHYL-
• FS-5472
• XSZKVKMGSAAAJZ-UHFFFAOYSA-N
• STL553790
• BBL100217
• DB-071978

• MDL： MFCD03265250
• Inchi： 1S/C8H9NO2/c1-5-3-4-9-6(2)7(5)8(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： XSZKVKMGSAAAJZ-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NC=CC=1C)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.183
• Melting Point: 183-190 ºC
• Boiling Point: 295.9℃ at 760 mmHg
• Flash Point: 132.8±25.9 °C
• PSA: 50.19000
• LogP: 1.39660
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,4-Dimethylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,4-Dimethylpyridine-3-carboxylic acid

Comprehensive Overview of 2,4-Dimethylpyridine-3-carboxylic acid (CAS No. 55314-30-2): Properties, Applications, and Industry Insights

2,4-Dimethylpyridine-3-carboxylic acid (CAS No. 55314-30-2) is a specialized organic compound belonging to the pyridine derivative family. With its molecular formula C₈H₉NO₂, this compound features a carboxylic acid functional group attached to a pyridine ring substituted with two methyl groups at positions 2 and 4. Its unique structure makes it a valuable intermediate in pharmaceutical synthesis, agrochemical formulations, and material science. Researchers and industry professionals frequently search for terms like "2,4-Dimethylpyridine-3-carboxylic acid synthesis", "CAS 55314-30-2 applications", and "pyridine derivatives in drug development", reflecting its growing relevance in modern chemistry.

The compound’s physicochemical properties, such as its melting point (typically ranging between 120-125°C), solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), and stability under controlled conditions, make it suitable for diverse laboratory and industrial processes. Recent studies highlight its role as a building block for heterocyclic compounds, particularly in designing bioactive molecules with potential therapeutic effects. For instance, derivatives of 2,4-Dimethylpyridine-3-carboxylic acid have been explored for their antimicrobial and anti-inflammatory properties, aligning with the increasing demand for novel small-molecule drugs in the pharmaceutical sector.

In the context of sustainability and green chemistry, 55314-30-2 has garnered attention for its compatibility with eco-friendly synthetic routes. Innovations such as catalytic C-H activation and microwave-assisted synthesis have been employed to optimize its production, reducing waste and energy consumption. These advancements address trending queries like "green synthesis of pyridine carboxylates" and "sustainable heterocyclic chemistry", which dominate academic and industrial discussions.

From an analytical perspective, 2,4-Dimethylpyridine-3-carboxylic acid is characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity assessment and structural verification, critical for applications in high-value chemical manufacturing. Furthermore, its compatibility with metal-organic frameworks (MOFs) and coordination polymers has opened doors to advanced material science applications, including catalysis and gas storage.

The commercial availability of CAS 55314-30-2 through global chemical suppliers has facilitated its adoption in research and development. However, quality control remains paramount, as impurities can significantly impact downstream applications. Frequently asked questions such as "where to buy 2,4-Dimethylpyridine-3-carboxylic acid" and "technical specifications for CAS 55314-30-2" underscore the need for reliable sourcing and detailed product documentation.

Looking ahead, the versatility of 2,4-Dimethylpyridine-3-carboxylic acid positions it as a key player in emerging fields like precision medicine and smart materials. Its integration into combinatorial chemistry libraries and high-throughput screening platforms exemplifies its potential in accelerating drug discovery. As industries prioritize innovation and efficiency, this compound is poised to remain a focal point in both academic research and industrial applications.